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Compound of Interest

Compound Name: D-Tyrosine-d4

Cat. No.: B8822956 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, the purity and isotopic enrichment of these reagents are paramount for generating

accurate and reproducible data. This guide provides a comparative overview of D-Tyrosine-d4
from various suppliers, based on publicly available data. Furthermore, it outlines standardized

experimental protocols for researchers to conduct their own in-house comparisons, ensuring

the selection of the most suitable product for their specific research needs.

Data Summary
The following table summarizes the purity and isotopic enrichment data for Tyrosine-d4 as

specified by different suppliers in their online documentation and Certificates of Analysis (CoA).

It is important to note that these values may vary between batches, and users should always

refer to the CoA for the specific lot they have purchased.
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Supplier Product Name
Purity
Specification

Isotopic
Enrichment
Specification

Analytical
Method

MedChemExpres

s
L-Tyrosine-d4 98.0%[1] 98.40%[1] NMR, MS[1]

Sigma-Aldrich
L-Tyrosine-

(phenyl-d4)
≥99% (CP)[2] ≥98 atom % D Not specified

Lumiprobe
L-Tyrosine (ring-

d4)
95+% D: 98+%

HPLC-MS, NMR

1H

Note: Data for D-Tyrosine-d4 was not as readily available in CoA examples as for L-Tyrosine-

d4. The provided data for the L-isomer is intended to be representative of the quality offered by

these suppliers for deuterated tyrosine products. Researchers should request a CoA for D-
Tyrosine-d4 directly from the supplier for the most accurate information.

Experimental Protocols
To facilitate a direct and unbiased comparison of D-Tyrosine-d4 from different suppliers, the

following experimental protocols are provided. These methods are standard in the industry for

assessing the chemical purity and isotopic enrichment of stable isotope-labeled compounds.

Assessment of Chemical Purity by LC-MS/MS
This method is designed to separate the parent compound from any potential degradation

products or impurities.

Objective: To determine the chemical purity of the D-Tyrosine-d4 sample.

Materials and Equipment:

D-Tyrosine-d4 sample

HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS)

C18 reverse-phase column
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Appropriate HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Accurately weigh a portion of the D-Tyrosine-d4 and dissolve it in a

suitable solvent to a known concentration.

Chromatography:

Inject the prepared sample into the LC-MS/MS system.

Employ a gradient elution method using a mobile phase consisting of water with 0.1%

formic acid (A) and acetonitrile with 0.1% formic acid (B). The gradient should be

optimized to achieve good separation of the parent peak from any impurities.

Mass Spectrometry:

Monitor a specific transition for the D-Tyrosine-d4 parent compound.

Perform a full scan or product ion scan to detect any unknown impurities.

Quantification: Calculate the purity by determining the peak area of the parent compound

relative to the total peak area of all detected components.

Assessment of Isotopic Enrichment by High-Resolution
Mass Spectrometry (HRMS)
This method is used to determine the degree to which the hydrogen atoms have been replaced

by deuterium.

Objective: To determine the isotopic enrichment of the D-Tyrosine-d4 sample.

Materials and Equipment:
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D-Tyrosine-d4 sample

High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF)

Syringe pump for direct infusion

Appropriate MS-grade solvents

Procedure:

Sample Preparation: Prepare a dilute solution of the D-Tyrosine-d4 sample in a suitable

solvent.

Analysis: Infuse the sample solution directly into the HRMS instrument.

Data Acquisition: Acquire a high-resolution full scan mass spectrum of the molecular ion.

Calculation: Determine the isotopic enrichment by measuring the relative intensities of the

labeled (M+4) and unlabeled (M) isotopic peaks and comparing them to the theoretical

distribution. It is also important to check for any signs of H/D exchange.

Structural Confirmation and Isotopic Purity by NMR
Spectroscopy
NMR spectroscopy confirms the identity of the compound and the position of the deuterium

labels.

Objective: To confirm the chemical structure and assess the isotopic purity of D-Tyrosine-d4.

Materials and Equipment:

D-Tyrosine-d4 sample

NMR spectrometer

Suitable deuterated solvent (e.g., D₂O)

Procedure:
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Sample Preparation: Prepare a concentrated sample in a suitable deuterated solvent.

¹H NMR Analysis: Acquire a ¹H NMR spectrum. The absence or significant reduction of

signals corresponding to the positions of deuteration confirms the isotopic labeling.

¹³C NMR Analysis: Acquire a ¹³C NMR spectrum to further confirm the carbon skeleton of the

molecule.

Visualizing the Workflow and Concepts
To better illustrate the processes and concepts discussed, the following diagrams are provided.
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Caption: Experimental workflow for the comparative analysis of D-Tyrosine-d4 from different

suppliers.
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Caption: Conceptual use of D-Tyrosine-d4 as an internal standard in a metabolic pathway

study.

By following these standardized protocols and utilizing the provided conceptual frameworks,

researchers can make informed decisions when selecting D-Tyrosine-d4, ensuring the integrity

and reliability of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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